Cas no 219719-95-6 ((6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-spiroandrosta-1,4-diene-17,5'-1,3oxathiolane-2',3,4'-trione)

• Product Name: (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-spiroandrosta-1,4-diene-17,5'-1,3oxathiolane-2',3,4'-trione
• CAS No: 219719-95-6
• MF: C₂₂H₂₄F₂O₅S
• MW: 438.48477268219
• CID: 1058128
• PubChem ID: 71587644
• Update Time: 2025-04-20

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-spiroandrosta-1,4-diene-17,5'-1,3oxathiolane-2',3,4'-trione Chemical and Physical Properties

Names and Identifiers

• Fluticasone Propionate RC B
• (5R,6'S,8'S,9'R,10'S,11'S,13'S,14'S,16'R)-6',9'-difluoro-11'-hydroxy-10',13',16'-trimethylspiro[1,3-oxathiolane-5,17'-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene]-2,3',4-trione
• (6α,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16-methyl-spiro[androsta-1,4-diene-17,5'-[1,3]oxathiolane]-2',3,4'-trione
• 6.ALPHA.,9.ALPHA.-DIFLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYL-2',3,4'-TRIOXO-17.ALPHA.-SPIRO(ANDROSTA-1,4-DIENE-17,5'-(1,3)OXATHIOLANE)
• UNII-EP20877CWZ
• (6Alpha,11Beta,16Alpha,17Alpha)-6,9-Difluoro-11-hydroxy-16-methyl-spiro[androsta-1,4-diene-17,5'-[1,3]oxathiolane]-2',3,4'-trione
• (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16-methyl-spiro[androsta-1,4-diene-17,5'-[1,3]oxathiolane]-
• 6alpha,9alpha-Difluoro-11beta-hydroxy-16alpha-methyl-2',3,4'-trioxo-17alpha-spiro(androsta-1,4-diene-17,5'-(1,3)oxathiolane)
• (6?,11?,16?,17?)-6,9-Difluoro-11-hydroxy-16-methyl-spiro[androsta-1,4-diene-17,5'-[1,3]oxathiolane]-2',3,4'-trione
• DTXSID10176381
• A,17
• A)-6,9-Difluoro-11-hydroxy-16-methyl-spiro[androsta-1,4-diene-17,5'-[1,3]oxathiolane]-2',3,4'-trione
• Q27277278
• SPIRO(ANDROSTA-1,4-DIENE-17,5'-(1,3)OXATHIOLANE)-2',3,4'-TRIONE, 6,9-DIFLUORO-11-HYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
• EP20877CWZ
• (6
• A,11
• A,16
• 219719-95-6
• (5'R,6S,8S,9R,10S,11S,13S,14S,16R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-7,8,9,11,12,13,15,16-octahydrospiro[cyclopenta[a]phenanthrene-17,5'-[1,3]oxathiolane]-2',3,4'(6H,10H,14H)-trione
• (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-spiroandrosta-1,4-diene-17,5'-1,3oxathiolane-2',3,4'-trione

• Inchi： 1S/C22H24F2O5S/c1-10-6-12-13-8-15(23)14-7-11(25)4-5-19(14,2)21(13,24)16(26)9-20(12,3)22(10)17(27)30-18(28)29-22/h4-5,7,10,12-13,15-16,26H,6,8-9H2,1-3H3/t10-,12+,13+,15+,16+,19+,20+,21+,22+/m1/s1
• InChI Key： IYYYTOVWCWEIIH-KVNRZBMZSA-N
• SMILES： S1C(=O)O[C@]2(C1=O)[C@H](C)C[C@H]1[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]12C)O)F)=O)F

Computed Properties

• Exact Mass: 438.13125136g/mol
• Monoisotopic Mass: 438.13125136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 562.1±60.0 °C at 760 mmHg
• Flash Point: 293.7±32.9 °C
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

(6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-spiroandrosta-1,4-diene-17,5'-1,3oxathiolane-2',3,4'-trione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids